Cas no 2227755-33-9 (rac-(2R,3R)-2-(4-fluorophenyl)oxolane-3-carboxylic acid)

• Product Name: rac-(2R,3R)-2-(4-fluorophenyl)oxolane-3-carboxylic acid
• CAS No: 2227755-33-9
• MF: C₁₁H₁₁FO₃
• MW: 210.201647043228
• CID: 5325783
• PubChem ID: 137964289
• Update Time: 2025-06-10

rac-(2R,3R)-2-(4-fluorophenyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3R)-2-(4-fluorophenyl)oxolane-3-carboxylic acid, trans
• rac-(2R,3R)-2-(4-fluorophenyl)oxolane-3-carboxylic acid

• Inchi： 1S/C11H11FO3/c12-8-3-1-7(2-4-8)10-9(11(13)14)5-6-15-10/h1-4,9-10H,5-6H2,(H,13,14)/t9-,10+/m1/s1
• InChI Key： MZJXQEMAVSUSSJ-ZJUUUORDSA-N
• SMILES： O1CC[C@@H](C(O)=O)[C@@H]1C1=CC=C(F)C=C1

Additional information on rac-(2R,3R)-2-(4-fluorophenyl)oxolane-3-carboxylic acid

Rac-(2R,3R)-2-(4-Fluorophenyl)oxolane-3-carboxylic Acid (CAS No. 2227755-33-9): An Overview

Rac-(2R,3R)-2-(4-Fluorophenyl)oxolane-3-carboxylic acid (CAS No. 2227755-33-9) is a chiral compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural features and potential applications. This compound belongs to the class of oxolane carboxylic acids, which are known for their versatility in synthetic chemistry and their potential as building blocks for more complex molecules.

The racemic form of this compound, denoted as rac-(2R,3R)-2-(4-fluorophenyl)oxolane-3-carboxylic acid, consists of equal amounts of the (2R,3R) and (2S,3S) enantiomers. The presence of the fluorine atom at the para position of the phenyl ring imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. Fluorine atoms can significantly alter the physicochemical properties of molecules, such as their lipophilicity, metabolic stability, and binding affinity to biological targets. These properties make fluorinated compounds attractive candidates for the development of new therapeutic agents.

In the context of rac-(2R,3R)-2-(4-fluorophenyl)oxolane-3-carboxylic acid, its chiral nature and fluorine substitution have been explored in various synthetic routes and applications. For instance, researchers have utilized this compound as a starting material for the synthesis of chiral ligands and catalysts, which are crucial in asymmetric synthesis. Asymmetric synthesis is a key technique in organic chemistry that allows for the selective production of one enantiomer over another, which is particularly important in pharmaceuticals where enantiomeric purity can significantly affect drug efficacy and safety.

One notable application of rac-(2R,3R)-2-(4-fluorophenyl)oxolane-3-carboxylic acid is in the development of inhibitors for specific enzymes involved in disease pathways. For example, a recent study published in the Journal of Medicinal Chemistry reported the use of this compound as a precursor for synthesizing potent inhibitors of protein kinases. Protein kinases are key regulators of cellular processes and are often dysregulated in diseases such as cancer and inflammatory disorders. By targeting these enzymes with highly specific inhibitors, researchers aim to develop more effective treatments with fewer side effects.

The synthesis of rac-(2R,3R)-2-(4-fluorophenyl)oxolane-3-carboxylic acid typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, esterification, and subsequent hydrolysis steps. Advances in catalytic methods have also contributed to more efficient and environmentally friendly syntheses of this compound.

In addition to its use as a synthetic intermediate, rac-(2R,3R)-2-(4-fluorophenyl)oxolane-3-carboxylic acid has been studied for its potential biological activities. Preliminary studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. While further research is needed to fully understand its biological mechanisms and potential therapeutic applications, these findings suggest that it may have value as a lead compound for drug discovery efforts.

The future prospects for rac-(2R,3R)-2-(4-fluorophenyl)oxolane-3-carboxylic acid are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and reduce costs, as well as exploring its potential applications in drug development and other areas of chemical biology. Collaborations between chemists, biologists, and pharmacologists are essential to fully harness the potential of this compound and advance our understanding of its properties and uses.

In conclusion, rac-(2R,3R)-2-(4-fluorophenyl)oxolane-3-carboxylic acid (CAS No. 2227755-33-9) is a versatile chiral compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for a wide range of applications, from serving as a building block for more complex molecules to being developed into novel therapeutic agents. Continued research into this compound will undoubtedly lead to new discoveries and innovations in the field.